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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of the Photophysical Properties of Disperse Violet 33 (C.1.
11218)

This technical guide addresses the request for an in-depth analysis of the photophysical
properties of the mono-azo dye, Disperse Violet 33. Following a comprehensive search of
scientific literature and databases, this document summarizes the available information.

Executive Summary

Disperse Violet 33, also identified by the Colour Index number 11218 and CAS numbers
12236-25-8 and 66882-16-4, is a synthetic dye primarily utilized in the textile industry for
coloring polyester fabrics.[1][2][3] Despite its established use in dyeing applications, a thorough
investigation of its intrinsic photophysical properties—such as absorption and emission spectra,
guantum yield, and excited-state lifetime—reveals a significant lack of detailed scientific
characterization in publicly accessible literature. The majority of available data pertains to its
commercial applications, chemical identifiers, and general properties as a textile dye. There is
no evidence to suggest its application in biological research or drug development, and
consequently, no associated signaling pathways or complex experimental workflows have been
described.

Chemical and Physical Properties
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A summary of the fundamental chemical and physical properties of Disperse Violet 33 is
presented in Table 1. This information has been compiled from various chemical supplier
databases and encyclopedic resources.

Property Value Reference
C.l. Name Disperse Violet 33

C.I. Number 11218

CAS Number 12236-25-8 / 66882-16-4 [2]
Molecular Formula C22H23Ns06 [2]
Molecular Weight 453.45 g/mol [2]
Chemical Class Single Azo

Appearance Violet grain/powder [1]

Dyeing of polyester and
Application yend -p Y [415]
acetate fibers

Photophysical Properties: A Gap in the Literature

A critical aspect of this technical guide is the quantitative analysis of the photophysical
properties of Disperse Violet 33. However, an exhaustive search of scientific databases has
not yielded specific data for the following key parameters:

o Absorption Spectrum (A_abs): While it is known to be a violet dye, the specific wavelength(s)
of maximum absorption are not documented in research papers.

e Molar Extinction Coefficient (€): This measure of how strongly the dye absorbs light at a
given wavelength is not available.

e Emission Spectrum (A_em): Information on the fluorescence emission properties of
Disperse Violet 33 is absent from the scientific literature.

e Fluorescence Quantum Yield (®_F): The efficiency of the fluorescence process for this dye
has not been reported.
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o Excited-State Lifetime (1): The duration of the dye's excited state is unknown.

This lack of data indicates that Disperse Violet 33 has likely not been investigated for
applications beyond its traditional role as a colorant, where precise photophysical
characterization is less critical.

Experimental Protocols

The absence of published research on the photophysical properties of Disperse Violet 33
means there are no specific experimental protocols to report for this particular dye. However,
for the benefit of researchers who may wish to undertake such a characterization, a
generalized experimental workflow for determining the photophysical properties of a dye is
outlined below.

Generalized Experimental Workflow for Dye
Characterization

This workflow describes the standard procedures for measuring the key photophysical
parameters of a fluorescent dye.
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Sample Preparation

Dissolve Dye in Spectroscopic Grade Solvent

Y

Prepare Serial Dilutions

/ébsorbance \Qr Fluorescence
Absorption Spectros;oy/ \ Fluorescence Spectroscopy

Measure Absorbance Spectra (UV-Vis Spectrophotometer) Measure Excitation & Emission Spectra (Spectrofluorometer)
Determine Molar Absorptivity (Beer-Lambert Law) Determine Fluorescence Quantum Yield (Relative Method) Measure Fluorescence Lifetime (TCSPC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: Photophysical Properties of
Disperse Violet 33]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594587#photophysical-properties-of-disperse-violet-
33]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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